Cas no 36712-21-7 (Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI))

• Product Name: Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI)
• CAS No: 36712-21-7
• MF: C₈H₈O₂
• MW: 137.140577316284
• CID: 296426
• PubChem ID: 12214121
• Update Time: 2025-04-19

Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI)
• methyl benzoate
• Methyl (alpha-~13~C)benzoate
• DTXSID50480757
• SCHEMBL1332323
• METHYL BENZOATE-CARBONYL-13C
• CID 12214121
• Methyl benzoate-alpha-13C, 99 atom % 13C
• 36712-21-7

• Inchi： 1S/C8H8O2/c1-10-8(9)7-5-3-2-4-6-7/h2-6H,1H3/i8+1
• InChI Key： QPJVMBTYPHYUOC-VJJZLTLGSA-N
• SMILES： O(C)[13C](C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 137.055784329g/mol
• Monoisotopic Mass: 137.055784329g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.102 g/mL at 25 °C
• Melting Point: −12 °C(lit.)
• Boiling Point: 198-199 °C(lit.)
• Flash Point: 181 °F
• Refractive Index: n20/D 1.517(lit.)

Benzoic-carboxy-13Cacid, methyl ester (6CI,9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42/43
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38-42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters